6-(Methoxymethyl)-2-methyl-1,3-benzothiazole

• Molecular Formula: C10H11NOS
• Molecular Weight: 193.27 g/mol
• IUPAC Name: 6-(methoxymethyl)-2-methyl-1,3-benzothiazole
• InChI: InChI=1S/C10H11NOS/c1-7-11-9-4-3-8(6-12-2)5-10(9)13-7/h3-5H,6H2,1-2H3
• InChI Key: XFMPMFMQLKDEHJ-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(S1)C=C(C=C2)COC
• synonyms: Benzothiazole, 6-(methoxymethyl)-2-methyl- (6CI,9CI)
• CAS No.: 103204-21-3

Description

6-(Methoxymethyl)-2-methyl-1,3-benzothiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is often referred to as MMBZ, and it belongs to the family of benzothiazole derivatives. MMBZ has been found to exhibit a range of biological and chemical properties, making it a promising candidate for use in various research applications.

Mechanism of Action

The mechanism of action of MMBZ is not fully understood, but it is believed to involve the formation of a complex between the compound and the metal ion. This complex formation results in a change in the fluorescence properties of MMBZ, which can be detected and quantified using spectroscopic techniques.
Biochemical and Physiological Effects:
MMBZ has also been studied for its potential biochemical and physiological effects. It has been found to exhibit antioxidant and antimicrobial properties, making it a promising candidate for use in the development of new drugs and therapies.

Advantages and Limitations for Lab Experiments

One of the major advantages of MMBZ is its high sensitivity and selectivity towards certain metal ions, making it a valuable tool for analytical chemistry. However, one of the limitations of MMBZ is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several areas of future research that could be explored with MMBZ. One potential direction is the development of new fluorescent probes based on MMBZ for the detection of other metal ions. Additionally, further studies could be conducted to explore the potential biochemical and physiological effects of MMBZ, and its potential use in the development of new drugs and therapies.
In conclusion, MMBZ is a promising compound that has gained significant attention in scientific research due to its potential applications in various fields. Its high sensitivity and selectivity towards certain metal ions make it a valuable tool for analytical chemistry, and its potential biochemical and physiological effects make it a promising candidate for use in drug development and therapy. Further research in this area could lead to new discoveries and advancements in the field of chemistry and medicine.

Synthesis Methods

MMBZ can be synthesized through a multi-step process that involves the condensation of o-aminothiophenol with formaldehyde, followed by cyclization and methylation. The resulting product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

MMBZ has been studied extensively for its potential applications in various fields of scientific research. One of the major areas of research has been its use as a fluorescent probe for the detection of metal ions. MMBZ has been found to exhibit high sensitivity and selectivity towards certain metal ions, making it a valuable tool for analytical chemistry.